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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermal stability of

mannitol hexanitrate (MHN), a potent energetic material. This document summarizes key

quantitative data, details experimental protocols for thermal analysis, and presents visual

representations of experimental workflows to facilitate a deeper understanding of the thermal

behavior of this compound.

Thermal Properties of Mannitol Hexanitrate
Mannitol hexanitrate is a secondary explosive known for its high detonation velocity.[1] Its

thermal stability is a critical parameter for its safe handling, storage, and application. The

thermal behavior of MHN is characterized by distinct phase transitions and a sharp exothermic

decomposition.

Polymorphism and Phase Transitions
Mannitol hexanitrate exists in at least two polymorphic forms, designated as MHN I and MHN

II.[1] The nascent form, MHN I, undergoes a solid-solid phase transition to MHN II upon heating

to approximately 105°C.[1] Interestingly, both polymorphs exhibit a similar melting point at

around 110-112°C.[1][2] This reversible transition can be observed through techniques like

Differential Scanning Calorimetry (DSC).[3]
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Non-isothermal DSC analysis reveals a sharp exotherm corresponding to the rapid

decomposition of mannitol hexanitrate.[2] The onset of this decomposition has been reported

to be in the range of approximately 143°C to 175°C.[2]

Quantitative Thermal Stability Data
The following tables summarize the key quantitative data related to the thermal stability of

mannitol hexanitrate, compiled from various studies.

Table 1: Thermal Properties of Mannitol Hexanitrate
Property Value Method Reference

Melting Point ~110-112 °C DSC [1][3]

Solid-Solid Phase

Transition (MHN I to

MHN II)

~105 °C DSC [1]

Decomposition Onset

Temperature
~143-175 °C DSC [2]

Table 2: Kinetic Parameters of Thermal Decomposition
for Mannitol Hexanitrate

Method
Temperature
Range (°C)

Activation
Energy (Ea)
(kJ/mol)

Pre-
exponential
Factor (log A)
(s⁻¹)

Reference

Isothermal

Calorimetry

(TAM)

80-120 83.3 6.5 [3]

Soviet

Manometric

Method (SMM)

– 159.10 15.9 [3]

Thermogravimetr

ic Analysis (TGA)
155–182 151.6 – [3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b089765?utm_src=pdf-body
https://www.benchchem.com/product/b096494
https://www.benchchem.com/product/b096494
https://www.benchchem.com/product/b089765?utm_src=pdf-body
https://www.benchchem.com/product/b089765?utm_src=pdf-body
https://standards.globalspec.com/std/9979827/stanag-4515
https://www.intertekinform.com/en-gb/standards/stanag-4515-2015-736310_saig_nato_nato_1788442/
https://standards.globalspec.com/std/9979827/stanag-4515
https://www.benchchem.com/product/b096494
https://www.benchchem.com/product/b089765?utm_src=pdf-body
https://www.intertekinform.com/en-gb/standards/stanag-4515-2015-736310_saig_nato_nato_1788442/
https://www.intertekinform.com/en-gb/standards/stanag-4515-2015-736310_saig_nato_nato_1788442/
https://www.intertekinform.com/en-gb/standards/stanag-4515-2015-736310_saig_nato_nato_1788442/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Thermal Analysis
The following sections detail representative experimental protocols for the thermal analysis of

mannitol hexanitrate using Differential Scanning Calorimetry (DSC) and Thermogravimetric

Analysis (TGA). These protocols are synthesized from standard methodologies for energetic

materials, such as NATO STANAG 4515, and specific conditions reported in the literature.[1][3]

[4][5][6]

Differential Scanning Calorimetry (DSC) Protocol
Objective: To determine the melting point, phase transitions, and decomposition temperature of

mannitol hexanitrate.

Apparatus:

Differential Scanning Calorimeter

Aluminum crucibles and lids

Crimper for sealing crucibles

Microbalance (for sample weighing)

Inert gas supply (e.g., Nitrogen)

Procedure:

Sample Preparation: Accurately weigh 1-5 mg of mannitol hexanitrate into an aluminum

crucible.

Crucible Sealing: Hermetically seal the crucible using a crimper. This is crucial for energetic

materials to contain any potential pressure release during decomposition. For some

experiments, a pinhole lid may be used to allow for the escape of gaseous products.

Instrument Setup:

Place the sealed sample crucible and an empty reference crucible into the DSC cell.
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Purge the DSC cell with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to

provide a controlled atmosphere.

Thermal Program:

Equilibrate the sample at a starting temperature of 25°C.

Ramp the temperature at a constant heating rate of 10°C/min up to a final temperature of

250°C. A heating rate of 20°C/min has also been used in some studies.[7]

Data Analysis: Analyze the resulting heat flow versus temperature curve to identify

endothermic events (melting, phase transitions) and exothermic events (decomposition).

Determine the onset temperature, peak temperature, and enthalpy for each event.

Thermogravimetric Analysis (TGA) Protocol
Objective: To determine the mass loss of mannitol hexanitrate as a function of temperature

and to study its decomposition kinetics.

Apparatus:

Thermogravimetric Analyzer

Ceramic or platinum crucibles

Microbalance (integrated into the TGA)

Inert or reactive gas supply (e.g., Nitrogen, Air)

Procedure:

Sample Preparation: Place 1-10 mg of mannitol hexanitrate into a tared TGA crucible.

Instrument Setup:

Place the crucible onto the TGA balance mechanism.

Purge the furnace with the desired gas (e.g., nitrogen) at a flow rate of 20-100 mL/min.
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Thermal Program:

Equilibrate the sample at a starting temperature of 25°C.

Heat the sample at a constant rate of 10°C/min up to a final temperature of 300°C.

Data Analysis: Analyze the resulting mass versus temperature curve (and its derivative, the

DTG curve) to determine the onset temperature of decomposition, the temperature of

maximum mass loss rate, and the total mass loss. This data can be used to calculate kinetic

parameters using methods such as the Kissinger method.

Visualized Experimental Workflow
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols for the thermal analysis of mannitol hexanitrate.

Sample Preparation DSC Analysis Data Analysis

Weigh 1-5 mg MHN Place in Al Crucible Hermetically Seal Load Sample & Ref. Purge with N2 Heat at 10°C/min Record Heat Flow Identify Transitions
(Melting, Decomp.)

Determine Onset,
Peak Temps, Enthalpy

Click to download full resolution via product page

Caption: Workflow for Differential Scanning Calorimetry (DSC) analysis of Mannitol
Hexanitrate.

Sample Preparation TGA Analysis Data Analysis

Weigh 1-10 mg MHN Place in TGA Crucible Load Sample Purge with N2 Heat at 10°C/min Record Mass Loss Analyze TG/DTG Curves Calculate Kinetic
Parameters

Click to download full resolution via product page

Caption: Workflow for Thermogravimetric Analysis (TGA) of Mannitol Hexanitrate.
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Conclusion
This technical guide provides a consolidated resource for understanding the thermal stability of

mannitol hexanitrate. The quantitative data presented in the tables, coupled with the detailed

experimental protocols and visualized workflows, offer valuable insights for researchers,

scientists, and drug development professionals working with this energetic material. Adherence

to standardized and well-documented procedures is paramount for ensuring the safety and

reproducibility of thermal analysis studies on mannitol hexanitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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